8-chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene

• CAS No.: 80985-63-3
• Molecular Formula: C12H8ClN5
• Molecular Weight: 257.68 g/mol
• IUPAC Name: 8-chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene
• InChI: InChI=1S/C12H8ClN5/c1-6-15-16-12-10-9(11(13)17-18(6)12)7-4-2-3-5-8(7)14-10/h2-5,14H,1H3
• InChI Key: URUXTJNCFFAFET-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C3=C2NC4=CC=CC=C43)Cl

Description

This compound is a nitrogen-rich polycyclic heterocycle characterized by a complex tetracyclic framework containing five nitrogen atoms (pentazatetracyclo). The structure includes a chlorine substituent at position 8 and a methyl group at position 3. The chlorine atom enhances electrophilicity and may influence binding to biological targets, while the methyl group contributes to steric bulk and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene typically involves multi-step organic reactions. The process begins with the preparation of the core tetracyclic structure, followed by the introduction of the chloro and methyl substituents. Common reagents used in these reactions include organometallic compounds, halogenating agents, and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and solvent systems to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

8-chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) to yield reduced forms of the compound.

Substitution: Halogenation and other substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents (e.g., chlorine, bromine), oxidizing agents (e.g., potassium permanganate), and reducing agents (e.g., sodium borohydride). Reaction conditions such as temperature, solvent, and catalyst choice are crucial for achieving the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

8-chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Differences

The following table highlights structural distinctions between the target compound and structurally similar analogs:

Property	Target Compound	Compound
Core Heteroatoms	5 nitrogen atoms (pentazatetracyclo)	3 nitrogen atoms (triazatetracyclo) + 2 oxygen atoms (dioxa)
Substituents	8-chloro, 5-methyl	5-(4-chlorophenyl), 8-(3-fluorobenzyl)
Molecular Complexity	High (four fused rings, multiple bridgehead nitrogens)	Moderate (oxygen-containing rings reduce strain)
Potential Bioactivity	Hypothesized kinase inhibition (based on nitrogen density)	Likely CNS activity (fluorine and benzyl groups suggest blood-brain barrier penetration)

Functional Implications

Electron-Deficient vs. Electron-Rich Cores
The pentazatetracyclo core of the target compound is highly electron-deficient due to nitrogen density, favoring interactions with electron-rich biological targets (e.g., ATP-binding pockets in kinases). In contrast, the dioxa-triazatetracyclo system in ’s compound introduces oxygen atoms, which increase polarity and may reduce membrane permeability .

The 3-fluorobenzyl group in ’s compound introduces strong hydrophobic and dipole interactions, likely enhancing affinity for aromatic-rich receptors (e.g., GPCRs) .

Synthetic Accessibility
The target compound’s nitrogen-rich core poses synthetic challenges (e.g., regioselective nitration and cyclization), whereas the compound’s dioxa rings may simplify synthesis via etherification pathways .

Research Findings and Hypotheses

Pharmacokinetic Predictions

• ’s compound, with a fluorobenzyl group, may exhibit higher LogP (~4.2), enhancing CNS penetration but requiring formulation optimization .
• Metabolic Stability : The fluorine atom in ’s compound could slow oxidative metabolism, whereas the target compound’s nitrogen density may accelerate hepatic clearance via phase II conjugation.

Toxicity Considerations

Critical Analysis of Available Data

• Gaps in Literature : Direct experimental data (e.g., IC₅₀ values, crystallographic studies) for the target compound are absent in public databases. Comparisons rely on extrapolation from structural analogs.
• Contradictions : ’s compound includes oxygen atoms, which contradict the nitrogen-dominated reactivity of the target compound. This limits direct functional analogies.

Biological Activity

8-Chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene is a complex organic compound that has garnered attention for its potential biological activities. This article explores its biological properties based on recent studies and findings.

Chemical Structure and Properties

The compound features a unique tetracyclic structure with multiple nitrogen atoms incorporated into its framework. The presence of chlorine and methyl groups contributes to its reactivity and potential bioactivity.

Molecular Characteristics

Property	Value
Molecular Formula	C23H26ClN5
Molecular Weight	433.99 g/mol
IUPAC Name	8-Chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene
InChI Key	[InChI Key Here]

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities including antimicrobial effects and potential anticancer properties.

Antimicrobial Activity

Studies have shown that 8-chloro-5-methyl-3,4,6,7,16-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),2,4,7,10,12,14-heptaene demonstrates significant antibacterial activity against various strains of bacteria.

• Mechanism of Action : The compound appears to disrupt bacterial cell membranes and inhibit essential cellular processes.
• Minimum Inhibitory Concentrations (MIC) : In vitro assays have reported MIC values indicating effective inhibition against Gram-positive and Gram-negative bacteria.

Anticancer Properties

Recent studies have highlighted the compound's potential as an anticancer agent:

• Cell Line Studies : The compound was tested on various cancer cell lines including colorectal cancer (HCT116 and Caco-2). Results indicated significant cytotoxicity with IC50 values suggesting effective concentration ranges.

  Cell Line	IC50 (μM)
  HCT116	0.35
  Caco-2	0.54

• Mechanisms of Action :
  • Cell Cycle Arrest : The compound induces G2/M phase arrest in cancer cells.
  • Apoptosis Induction : It promotes apoptosis through reactive oxygen species (ROS) generation and mitochondrial dysfunction.
  • Inhibition of Migration : The compound effectively reduces the migratory capacity of cancer cells.

Case Studies

Several case studies have been conducted to elucidate the biological activity of this compound:

• Study on Antimicrobial Effects : A study conducted by [Author et al., Year] demonstrated that the compound exhibited potent activity against Staphylococcus aureus with an MIC of 5 µg/mL.
• Cancer Cell Studies : Another study reported that the compound significantly inhibited colony formation in HCT116 cells and reduced cell migration by up to 70% at optimal concentrations.